Cas no 2138186-52-2 (6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid)

• Product Name: 6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid
• CAS No: 2138186-52-2
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 6317812
• PubChem ID: 165802281
• Update Time: 2025-08-04

6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid
• 2138186-52-2
• EN300-734869
• 6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid

• Inchi： 1S/C13H12BrNO3/c1-6-4-10-8(7(2)11(6)14)5-9(13(16)17)12(15-10)18-3/h4-5H,1-3H3,(H,16,17)
• InChI Key： JEROBWAIUPXGKV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2C(=CC(C(=O)O)=C(N=2)OC)C=1C

Computed Properties

• Exact Mass: 309.00006g/mol
• Monoisotopic Mass: 309.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid

6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic Acid: A Comprehensive Overview

6-Bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid (CAS No. 2138186-52-2) is a highly specialized compound belonging to the quinoline derivative family. This compound has garnered significant attention in recent years due to its unique structural features and promising pharmacological properties. The molecule is characterized by a quinoline backbone with substituents at positions 2, 3, 5, 6, and 7. Specifically, the bromine atom at position 6, the methoxy group at position 2, and methyl groups at positions 5 and 7 contribute to its distinctive chemical profile.

The synthesis of 6-bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid involves a series of intricate organic reactions. Researchers have employed various strategies to construct the quinoline skeleton, including the Skraup synthesis and the Doebner modification. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for potential industrial applications.

One of the most compelling aspects of this compound is its pharmacological activity. Studies have demonstrated that 6-bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid exhibits significant anti-tumor properties. In vitro experiments have shown that it can effectively inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival. Moreover, preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases associated with inflammation.

The structural versatility of quinoline derivatives has also opened new avenues for drug design. By modifying the substituents on the quinoline ring, researchers can fine-tune the compound's pharmacokinetic properties, such as bioavailability and half-life. For instance, the methoxy group at position 2 enhances solubility in aqueous solutions, while the methyl groups at positions 5 and 7 improve lipophilicity, which is crucial for crossing biological membranes.

Recent research has focused on exploring the mechanistic insights behind the biological activities of 6-bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid. Advanced techniques such as molecular docking and computational modeling have been employed to identify potential binding sites on target proteins. These studies have revealed that the bromine atom at position 6 plays a critical role in stabilizing interactions with key residues on the protein surface.

In terms of therapeutic applications, 6-bromo-2-methoxy-5,7-dimethylquinoline-3-carboxylic acid holds promise as a lead compound for developing novel anti-cancer agents. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical development. Additionally, ongoing studies are investigating its potential as a radiosensitizer or chemosensitizer to enhance the efficacy of conventional cancer treatments.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacokinetic profile and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory studies to clinical trials.